Cas no 7167-04-6 (ethyl 2-[4-(difluoromethoxy)phenyl]-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate)

• Product Name: ethyl 2-[4-(difluoromethoxy)phenyl]-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate
• CAS No: 7167-04-6
• MF: C₁₈H₁₄F₂N₄O₃S
• MW: 404.390569210052
• CID: 1750647
• PubChem ID: 5253548
• Update Time: 2025-04-21

ethyl 2-[4-(difluoromethoxy)phenyl]-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(difluoromethoxy)phenyl]-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate
• 7167-04-6
• AGN-PC-0LP6YX
• DTXSID50413484
• STL176922
• AKOS004103910

• Inchi： 1S/C18H14F2N4O3S/c1-3-26-17(25)13-9(2)12-15-22-14(23-24(15)8-21-16(12)28-13)10-4-6-11(7-5-10)27-18(19)20/h4-8,18H,3H2,1-2H3
• InChI Key： GFFUILNKNUVFGU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C2=C1N=CN1C2=NC(C2C=CC(=CC=2)OC(F)F)=N1

Computed Properties

• Exact Mass: 404.07562
• Monoisotopic Mass: 404.07546782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.54
• Refractive Index: 1.682
• PSA: 78.61